1-[(4-methoxyphenyl)methyl]-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-b]azepin-4-one
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Overview
Description
1-[(4-Methoxyphenyl)methyl]-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-b]azepin-4-one is a heterocyclic compound that features a pyrazoloazepine core structure. This compound is of interest due to its potential biological activities and applications in medicinal chemistry. The presence of the methoxyphenyl group enhances its chemical properties, making it a valuable target for synthetic and pharmacological studies.
Preparation Methods
The synthesis of 1-[(4-methoxyphenyl)methyl]-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-b]azepin-4-one typically involves the following steps:
Starting Materials: The synthesis begins with the preparation of the pyrazole ring, which is then fused with an azepine ring.
Reaction Conditions: The reaction conditions often involve the use of anhydrous ethanol and acetic acid as solvents, with refluxing to facilitate the formation of the desired compound.
Chemical Reactions Analysis
1-[(4-Methoxyphenyl)methyl]-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-b]azepin-4-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.
Scientific Research Applications
1-[(4-Methoxyphenyl)methyl]-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-b]azepin-4-one has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.
Mechanism of Action
The mechanism of action of 1-[(4-methoxyphenyl)methyl]-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-b]azepin-4-one involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes, receptors, or other proteins involved in key biological processes.
Comparison with Similar Compounds
1-[(4-Methoxyphenyl)methyl]-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-b]azepin-4-one can be compared with other similar compounds to highlight its uniqueness:
Properties
Molecular Formula |
C15H17N3O2 |
---|---|
Molecular Weight |
271.31 g/mol |
IUPAC Name |
1-[(4-methoxyphenyl)methyl]-5,6,7,8-tetrahydropyrazolo[3,4-b]azepin-4-one |
InChI |
InChI=1S/C15H17N3O2/c1-20-12-6-4-11(5-7-12)10-18-15-13(9-17-18)14(19)3-2-8-16-15/h4-7,9,16H,2-3,8,10H2,1H3 |
InChI Key |
GNCNHRMUVZFSCJ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C3=C(C=N2)C(=O)CCCN3 |
Origin of Product |
United States |
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